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Compound of Interest

Compound Name: Magnesium diiodate

cat. No.: B1584674

The formal IUPAC (International Union of Pure and Applied Chemistry) name for the chemical
compound with the formula Mg(10s)2 is Magnesium lodate.[1][2] This name is derived by
identifying the constituent ions and applying the standard rules of inorganic nomenclature.

The compound is composed of a magnesium cation and two iodate anions. The magnesium
ion (Mg?*) is a simple metal cation and retains its elemental name. The polyatomic anion, 103,
is known as the iodate ion.[3][4][5][6] Since magnesium typically forms a +2 ion and the iodate
ion has a -1 charge, two iodate ions are required to balance the charge of a single magnesium
ion, resulting in the neutral compound Mg(103)-.

According to IUPAC naming conventions for ionic compounds, the cation (magnesium) is
named first, followed by the anion (iodate). Because magnesium is a Group 2 element and
consistently forms a +2 ion, it is not necessary to specify its charge with a Roman numeral.

Alternative names found in chemical databases include magnesium diiodate and iodic acid,
magnesium salt (2:1).[1][2][7] The term "diiodate" is sometimes used to emphasize the
presence of two iodate ions but is generally considered redundant under modern IUPAC
standards for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1584674?utm_src=pdf-interest
https://cymitquimica.com/cas/7790-32-1/
https://www.americanelements.com/magnesium-iodate-13446-17-8
https://byjus.com/chemistry/iodine-polyatomic-ions/
https://www.pearson.com/channels/intro-to-chemistry/asset/cbdc37f5/give-the-systematic-name-for-the-following-polyatomic-ion-io3
https://www.ck12.org/flexi/chemistry/names-and-formulas-of-ternary-ionic-compounds/is-io3-an-ionic-compound-true-by-false/
https://en.wikipedia.org/wiki/Iodate
https://www.benchchem.com/product/b1584674?utm_src=pdf-body
https://cymitquimica.com/cas/7790-32-1/
https://www.americanelements.com/magnesium-iodate-13446-17-8
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-diiodate
https://www.benchchem.com/product/b1584674?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. CAS 7790-32-1: Magnesium iodate | CymitQuimica [cymitquimica.com]
e 2. americanelements.com [americanelements.com]
e 3. byjus.com [byjus.com]

e 4. Give the systematic name for the following polyatomic ion.IO3— | Study Prep in Pearson+
[pearson.com]

e 5.ckl2.org [ck12.0rg]
e 6. lodate - Wikipedia [en.wikipedia.org]

e 7. lodic acid (HIO3), magnesium salt (2:1) | 12MgO6 | CID 165645 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [[TUPAC Name for Mg(10s)z is Magnesium lodate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1584674#iupac-name-for-mg-io3-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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